4-Methyl-5-thiophen-2-yl-2H-pyrazol-3-ylamine
Overview
Description
4-Methyl-5-thiophen-2-yl-2H-pyrazol-3-ylamine is a chemical compound used for proteomics research . It has a molecular formula of C8H9N3S and a molecular weight of 179.25 g/mol .
Chemical Reactions Analysis
The specific chemical reactions involving 4-Methyl-5-thiophen-2-yl-2H-pyrazol-3-ylamine are not provided in the search results. This compound is used in proteomics research , but the exact reactions it undergoes in this context are not specified.Physical And Chemical Properties Analysis
4-Methyl-5-thiophen-2-yl-2H-pyrazol-3-ylamine has a molecular weight of 179.25 g/mol . Other physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Anti-Cancer Research
Thiophene derivatives have been evaluated for their anti-cancer activities. For example, different synthesized derivatives were tested using a breast cancer mouse xenograft model .
Anti-Bacterial Agents
Some thiophene compounds have shown inhibitory effects against various bacterial strains, including B. subtilis, E. coli, P. vulgaris, and S. aureus .
Lung Carcinoma Treatment
Chalcones derived from thiophene have been tested for cytotoxic effects toward lung carcinoma .
Synthesis of Other Medicinal Agents
Thiophene is used as a raw material in the synthesis of other medicinal agents, such as anticancer and anti-atherosclerotic agents .
Metal Complexing Agents
Thiophene derivatives can act as metal complexing agents in various chemical reactions .
Development of Insecticides
Some thiophene compounds are used in the development of insecticides .
Mechanism of Action
Target of Action
The primary target of 4-Methyl-5-thiophen-2-yl-2H-pyrazol-3-ylamine is currently unknown. This compound is used for proteomics research
Pharmacokinetics
Its molecular formula is c8h9n3s, and its molecular weight is 17925 , which may influence its pharmacokinetic properties.
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of 4-Methyl-5-thiophen-2-yl-2H-pyrazol-3-ylamine. For instance, it is recommended to store this compound at room temperature , suggesting that higher temperatures might affect its stability.
Future Directions
properties
IUPAC Name |
4-methyl-5-thiophen-2-yl-1H-pyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3S/c1-5-7(10-11-8(5)9)6-3-2-4-12-6/h2-4H,1H3,(H3,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNJRKFJFJHKCLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NN=C1N)C2=CC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101270229 |
Source
|
| Record name | 4-Methyl-5-(2-thienyl)-1H-pyrazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101270229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-5-thiophen-2-yl-2H-pyrazol-3-ylamine | |
CAS RN |
130599-39-2 |
Source
|
| Record name | 4-Methyl-5-(2-thienyl)-1H-pyrazol-3-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=130599-39-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Methyl-5-(2-thienyl)-1H-pyrazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101270229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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